Cas no 51053-03-3 (4(1H)-Quinazolinone, 6,6'-methylenebis[2-methyl-)
51053-03-3 structure
Product Name:4(1H)-Quinazolinone, 6,6'-methylenebis[2-methyl-
CAS No:51053-03-3
MF:C19H16N4O2
MW:332.35594367981
CID:363510
PubChem ID:136276934
Update Time:2025-04-19
4(1H)-Quinazolinone, 6,6'-methylenebis[2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-6-[(2-methyl-4-oxo-1H-quinazolin-6-yl)methyl]-1H-quinazolin-4-one
- 6,6'-methylenebis(2-methyl-3h-quinazolin-4-one)
- 51053-03-3
- DTXSID90482093
- CTK1G5625
- 4(1H)-Quinazolinone, 6,6'-methylenebis[2-methyl-
-
- Inchi: 1S/C19H16N4O2/c1-10-20-16-5-3-12(8-14(16)18(24)22-10)7-13-4-6-17-15(9-13)19(25)23-11(2)21-17/h3-6,8-9H,7H2,1-2H3,(H,20,22,24)(H,21,23,25)
- InChI Key: GGMAAMUYXFWDEV-UHFFFAOYSA-N
- SMILES: O=C1C2C(=CC=C(C=2)CC2=CC=C3C(C(NC(C)=N3)=O)=C2)N=C(C)N1
Computed Properties
- Exact Mass: 332.12748
- Monoisotopic Mass: 332.12732577g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 587
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 82.9Ų
Experimental Properties
- PSA: 82.92
4(1H)-Quinazolinone, 6,6'-methylenebis[2-methyl- Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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